Cas no 898375-24-1 (N-2-(furan-2-yl)ethyl-N'-(2-methoxyphenyl)ethanediamide)

• Product Name: N-2-(furan-2-yl)ethyl-N'-(2-methoxyphenyl)ethanediamide
• CAS No: 898375-24-1
• MF: C₁₅H₁₆N₂O₄
• MW: 288.298543930054
• CID: 5481246
• Update Time: 2025-10-29

N-2-(furan-2-yl)ethyl-N'-(2-methoxyphenyl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(furan-2-yl)ethyl]-N'-(2-methoxyphenyl)oxamide
• N-2-(furan-2-yl)ethyl-N'-(2-methoxyphenyl)ethanediamide

• Inchi： 1S/C15H16N2O4/c1-20-13-7-3-2-6-12(13)17-15(19)14(18)16-9-8-11-5-4-10-21-11/h2-7,10H,8-9H2,1H3,(H,16,18)(H,17,19)
• InChI Key： VYKNXMXUXMYRBG-UHFFFAOYSA-N
• SMILES： C(NCCC1=CC=CO1)(=O)C(NC1=CC=CC=C1OC)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-2-(furan-2-yl)ethyl-N'-(2-methoxyphenyl)ethanediamide

Comprehensive Overview of N-2-(furan-2-yl)ethyl-N'-(2-methoxyphenyl)ethanediamide (CAS No. 898375-24-1): Properties, Applications, and Research Insights

The compound N-2-(furan-2-yl)ethyl-N'-(2-methoxyphenyl)ethanediamide (CAS No. 898375-24-1) is a specialized organic molecule that has garnered significant attention in pharmaceutical and materials science research. With its unique structural features, including a furan ring and a methoxyphenyl moiety, this compound exhibits intriguing chemical properties that make it a subject of interest for researchers exploring novel bioactive agents and advanced materials. The presence of both amide and ether functional groups in its structure contributes to its versatility in synthetic applications.

Recent studies have highlighted the potential of N-2-(furan-2-yl)ethyl-N'-(2-methoxyphenyl)ethanediamide in medicinal chemistry, particularly in the development of targeted therapies. The furan component, known for its electron-rich nature, may play a crucial role in molecular interactions, while the methoxyphenyl group could influence the compound's pharmacokinetic properties. Researchers are particularly interested in how these structural elements affect the molecule's bioavailability and binding affinity to biological targets.

In the context of current scientific trends, CAS No. 898375-24-1 aligns with several hot topics in chemical research. The growing demand for heterocyclic compounds in drug discovery and the increasing focus on sustainable synthetic methodologies have brought molecules like this into the spotlight. Many researchers are searching for information about "furan-containing amides in drug design" or "methoxyphenyl derivatives as bioactive compounds," reflecting the relevance of this substance in contemporary chemistry.

The synthesis of N-2-(furan-2-yl)ethyl-N'-(2-methoxyphenyl)ethanediamide typically involves multi-step organic reactions, with careful control of reaction conditions to ensure high yield and purity. Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are essential for characterizing this compound. These methods help verify the structural integrity and purity of the material, which is crucial for both research and potential applications.

From a materials science perspective, the furan-amide hybrid structure of this compound offers interesting possibilities for polymer chemistry and functional materials development. The combination of rigid and flexible segments in its molecular architecture could contribute to unique material properties, making it a candidate for investigation in advanced material applications. This aligns with current searches for "bio-based furan derivatives in materials science" and "design of smart polymeric materials."

Quality control and standardization are critical aspects when working with CAS No. 898375-24-1. Researchers and manufacturers must establish rigorous protocols for compound characterization, storage, and handling to ensure reproducible results. The development of validated analytical methods for this specific compound remains an active area of method development in analytical chemistry laboratories worldwide.

Future research directions for N-2-(furan-2-yl)ethyl-N'-(2-methoxyphenyl)ethanediamide may include exploration of its potential in various therapeutic areas, investigation of its physicochemical properties, and development of more efficient synthetic routes. The compound's structural features make it a promising candidate for further modification and optimization, potentially leading to novel derivatives with enhanced properties.

As the scientific community continues to explore the potential of furan-containing compounds and methoxy-substituted aromatics, substances like N-2-(furan-2-yl)ethyl-N'-(2-methoxyphenyl)ethanediamide will likely remain important subjects of investigation. The intersection of its structural characteristics with current research trends ensures its continued relevance in both academic and industrial settings.